Cas no 89792-79-0 ( )

• Product Name: &nbsp
• CAS No: 89792-79-0
• MF: C₇H₈Cl₂N₄O
• MW: 235.070618629456
• CID: 993853
• PubChem ID: 347667
• Update Time: 2025-04-20

  Chemical and Physical Properties

Names and Identifiers

• DTXSID90324343
• NSC406458
• 89792-79-0
• NSC-406458
• N-(4-amino-2,6-dichloropyrimidin-5-yl)-N-ethylformamide
•  

• Inchi： 1S/C7H8Cl2N4O/c1-2-13(3-14)4-5(8)11-7(9)12-6(4)10/h3H,2H2,1H3,(H2,10,11,12)
• InChI Key： HFPMWXFHTALMQB-UHFFFAOYSA-N
• SMILES： ClC1=C(C(N)=NC(=N1)Cl)N(C=O)CC

Computed Properties

• Exact Mass: 234.008
• Monoisotopic Mass: 234.008
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 206
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 72.1Ų

Experimental Properties

• Density: 1.527
• Boiling Point: 426.1°C at 760 mmHg
• Flash Point: 211.5°C
• Refractive Index: 1.642